1-[2-(4-fluorophenoxy)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-[2-(4-fluorophenoxy)ethyl]-5-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C12H12FN3O3/c1-8-11(12(17)18)14-15-16(8)6-7-19-10-4-2-9(13)3-5-10/h2-5H,6-7H2,1H3,(H,17,18)
• InChI Key: ZKCVBKGMJBKZHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1CCOC2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C12H12FN3O3
• Molecular Weight: 265.24 g/mol

Description

1-[2-(4-fluorophenoxy)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid, also known as FMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMT is a triazole-containing compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Application in Organic Chemistry

1-[2-(4-fluorophenoxy)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid and its derivatives are used in the synthesis of various organic compounds. For instance, Peng and Zhu (2003) discussed the synthesis of 5-fluoroalkylated 1H-1,2,3-triazoles, showcasing the application of similar compounds in the creation of novel organic structures with potential medicinal applications (Peng & Zhu, 2003).

Application in Agricultural Chemistry

Compounds related to 1-[2-(4-fluorophenoxy)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid are used in the synthesis of agrochemicals, such as herbicides. Fan et al. (2015) outlined a new method for synthesizing the herbicide carfentrazone-ethyl, starting from a triazole derivative, demonstrating the practical application in agricultural chemistry (Fan et al., 2015).

Luminescence Sensing and Metal–Organic Frameworks

In the field of materials science, similar triazole compounds are utilized in creating luminescent metal–organic frameworks (MOFs). Wang et al. (2016) synthesized novel lanthanide MOFs using a triazole-containing ligand, demonstrating their utility in sensing metal ions and nitroaromatic compounds (Wang et al., 2016).

Biological Activities and Medicinal Chemistry

In medicinal chemistry, related triazole derivatives have been explored for their biological activities. Başoğlu et al. (2013) investigated the antimicrobial, antilipase, and antiurease activities of ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, a class of compounds including triazole moieties, revealing their potential in medical applications (Başoğlu et al., 2013).

Novel Organic Synthesis Applications

Triazole derivatives are also key in the development of new organic synthesis methods. Buckle et al. (1981) described the synthesis of benzopyrano[2,3-d]-v-triazoles, which have potential as antiasthmatic agents, indicating the versatility of triazole-based compounds in synthesizing pharmacologically active molecules (Buckle et al., 1981).